Cas no 182678-75-7 (Carbamic acid,(3-amino-1-methyl-3-thioxopropyl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,(3-amino-1-methyl-3-thioxopropyl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 182678-75-7
• MF: C₉H₁₈N₂O₂S
• MW: 218.316421031952
• CID: 113906
• PubChem ID: 19020704
• Update Time: 2025-04-18

Carbamic acid,(3-amino-1-methyl-3-thioxopropyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(3-amino-1-methyl-3-thioxopropyl)-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, (3-amino-1-methyl-3-thioxopropyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(4-amino-4-sulfanylidenebutan-2-yl)carbamate
• SCHEMBL9303991
• tert-Butyl(4-amino-4-thioxobutan-2-yl)carbamate
• 182678-75-7
• tert-Butyl (4-amino-4-thioxobutan-2-yl)carbamate
• AKOS011960811

• Inchi： 1S/C9H18N2O2S/c1-6(5-7(10)14)11-8(12)13-9(2,3)4/h6H,5H2,1-4H3,(H2,10,14)(H,11,12)
• InChI Key： FQLWLAQLAPCVFC-UHFFFAOYSA-N
• SMILES： S=C(CC(C)NC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 218.10904
• Monoisotopic Mass: 218.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• PSA: 64.35